(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone

• IUPAC Name: [4-(3-methoxypyrrolidin-1-yl)piperidin-1-yl]-thiophen-3-ylmethanone
• InChI: InChI=1S/C15H22N2O2S/c1-19-14-4-8-17(10-14)13-2-6-16(7-3-13)15(18)12-5-9-20-11-12/h5,9,11,13-14H,2-4,6-8,10H2,1H3
• InChI Key: APIRLTBEQCBFQC-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2CCN(CC2)C(=O)C3=CSC=C3
• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol

Description

(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone is a chemical compound that has been of great interest to researchers in recent years. This compound has been found to have potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of (4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone involves its interaction with certain receptors in the brain, particularly the dopamine D2 receptor. This interaction leads to changes in neurotransmitter release and neuronal activity, which can have effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone have been studied in various animal models. This compound has been found to have effects on dopamine release, neuronal activity, and behavior. It has also been found to have potential applications in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using (4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone in lab experiments is its specificity for certain receptors in the brain. This makes it a useful tool for studying the mechanisms underlying various neurological and psychiatric disorders. However, one limitation of this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many future directions for research on (4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone. One direction is to further investigate its potential applications in the treatment of various neurological and psychiatric disorders. Another direction is to study its effects on other neurotransmitter systems in the brain. Additionally, future research could investigate the potential toxicity of this compound and ways to mitigate this toxicity in lab experiments.

Synthesis Methods

The synthesis of (4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone involves the reaction of 3-methoxy-4-bromopyrrolidine with thiophene-3-carboxylic acid, followed by the addition of piperidine and the use of palladium catalysts. This method has been found to be effective in producing high yields of the compound.

Scientific Research Applications

(4-(3-Methoxypyrrolidin-1-yl)piperidin-1-yl)(thiophen-3-yl)methanone has potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been found to interact with certain receptors in the brain, leading to changes in neurotransmitter release and neuronal activity. This makes it a useful tool for studying the mechanisms underlying various neurological and psychiatric disorders.